Cas no 71205-32-8 (1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride)
71205-32-8 structure
Product Name:1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride
CAS No:71205-32-8
MF:C7H8ClN5S
MW:229.689917564392
CID:1749303
PubChem ID:3018085
Update Time:2025-04-21
1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride
- 1-(3-Aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride (1:1)
- 5H-tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride (1:1)
- 5H-Tetrazole-5-thione, 1-(3-aMinophenyl)-1,2-dihydro-, Monohydrochloride
- 71205-32-8
- 1-(3-aminophenyl)-5-mercaptotetrazole hydrochloric acid salt
- 14124-34-6
- SCHEMBL8020291
- 1-(3-aminophenyl)-5-mercaptotetrazole hydrochloride
- 1-(3-Aminophenyl)-1H-tetrazole-5-thiol hydrochloride
- 5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride
- 1-(3-aminophenyl)- 5-mercaptotetrazole hydrochloride
- 1-(3-aminophenyl)-2H-tetrazole-5-thione;hydrochloride
- DTXSID20887774
- DTXCID801027059
-
- Inchi: 1S/C7H7N5S.ClH/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12;/h1-4H,8H2,(H,9,11,13);1H
- InChI Key: BMRLZHWIMPOGRN-UHFFFAOYSA-N
- SMILES: Cl.S=C1N=NNN1C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 229.01914
- Monoisotopic Mass: 229.0188941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.1Ų
Experimental Properties
- PSA: 66.01
1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride Related Literature
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
71205-32-8 (1-(3-aminophenyl)-1,2-dihydro-5H-tetrazole-5-thione hydrochloride) Related Products
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